Reactive red 67
CAS No.: 12226-34-5
Cat. No.: VC0228638
Molecular Formula: C9H9ClO2
Molecular Weight: 0
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 12226-34-5 |
---|---|
Molecular Formula | C9H9ClO2 |
Molecular Weight | 0 |
Introduction
Fundamental Characteristics of Reactive Red 67
Chemical Identity and Structure
Reactive Red 67 is identified by the CAS Registry Number 12226-34-5. The compound belongs to the azo class of dyes, which are characterized by the presence of one or more azo groups (-N=N-) in their molecular structure. The chemical structure typically includes chromogenic groups responsible for the color properties and reactive groups that facilitate covalent bonding with fibers during dyeing processes.
Physical and Chemical Properties
Reaction Mechanism
The primary chemical reaction involving Reactive Red 67 occurs through a nucleophilic substitution mechanism. During this process, reactive sites on the dye molecule (often containing triazine or vinylsulfone groups) react with nucleophilic sites on the fiber, such as hydroxyl groups found in cellulose. This reaction forms covalent bonds between the dye and the fiber substrate, resulting in excellent color fastness properties.
Production and Synthesis
Industrial Production
The production of reactive dyes, including Reactive Red 67, represents a significant sector within the global dye industry. China emerges as a major producer and exporter of reactive red dyes, with data indicating the involvement of 567 manufacturers and exporters, along with 1,025 importers in the Chinese reactive red industry .
Applications in Various Industries
Textile Industry Applications
Reactive Red 67 is predominantly used in textile dyeing processes due to its ability to form covalent bonds with cellulosic fibers. This property makes it particularly valuable for dyeing cotton, rayon, and other cellulose-based materials. The covalent bonding mechanism results in excellent color fastness to washing, light, and perspiration.
Research Applications
Beyond its primary use in textiles, Reactive Red 67 has been explored in various research contexts. Its distinct structural characteristics make it relevant for studies on dye degradation, environmental remediation, and development of advanced color removal technologies.
Environmental and Health Considerations
Toxicological Profile
Research indicates that Reactive Red 67 and similar azo dyes can exhibit biological activity, including potential toxicity and mutagenicity. Studies have demonstrated that some azo dyes can be metabolized into aromatic amines, compounds recognized for their potentially carcinogenic properties. This aspect necessitates careful handling and exposure control in industrial settings.
Market Dynamics and Trade Patterns
Global Production and Trade
The reactive dye market, including Reactive Red 67, demonstrates significant global activity. China stands out as a major production and export hub, with extensive shipment data available. Recent export data shows various reactive red dye shipments from China to countries including Pakistan and Bangladesh, with prices ranging from approximately $3.00 to $21,477.22 per unit depending on quantity and specific formulation .
The following table illustrates recent export activities related to reactive red dyes from China:
Date | Product Description | Destination | Quantity | Price (USD) |
---|---|---|---|---|
29-Feb-2024 | SYNOZOL RED HF-6BN 150% | Pakistan | 2,500 Kgs | 7,500 |
29-Feb-2024 | REACTIVE DYES: REACTIVE RED | Bangladesh | 1 UNT | 21,477.22 |
28-Feb-2024 | LIYUANSOL RED 3BE H-C | Pakistan | 3,000 Kgs | 8,280 |
This data demonstrates the substantial economic activity surrounding reactive red dyes in international markets .
Innovative Research Developments
Adsorption Studies
Research on adsorption kinetics and isotherms for reactive red dyes demonstrates promising approaches for environmental remediation. Studies on Reactive Red 2 have shown that adsorption processes typically follow pseudo-second-order kinetic models (R² = 0.99) and can be effectively described by Temkin adsorption isotherm models . Such findings provide valuable frameworks that might be applicable to understanding and optimizing Reactive Red 67 removal from aqueous environments.
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